Arbemnifosbuvir

• Molecular Formula: C24H33FN7O7P
• Molecular Weight: 581.5 g/mol
• InChI: InChI=1S/C24H33FN7O7P/c1-13(2)37-21(34)14(3)31-40(35,39-15-9-7-6-8-10-15)36-11-16-18(33)24(4,25)22(38-16)32-12-28-17-19(27-5)29-23(26)30-20(17)32/h6-10,12-14,16,18,22,33H,11H2,1-5H3,(H,31,35)(H3,26,27,29,30)/t14-,16+,18?,22+,24+,40?/m0/s1
• InChIKey: OISLSHLAXHALQZ-KQNSCPHPSA-N

Arbemnifosbuvir: Guanosine Nucleotide Prodrug Overview

Arbemnifosbuvir (also known as AT-752 or PD160572; CAS: 1998705-63-7) is an experimental antiviral compound developed by Atea Pharmaceuticals [1]. It is a double prodrug of a guanosine nucleotide analog . Unlike many nucleoside analogs that solely act as chain terminators, Arbemnifosbuvir's active metabolite, the 5′-triphosphate AT-9010, also inhibits the NiRAN (nidovirus RNA-dependent RNA polymerase-associated nucleotidyltransferase) domain of nsp12, interfering with viral RNA capping and replication initiation . This dual-targeting mechanism distinguishes it from classic RdRp inhibitors and provides a basis for its broad-spectrum antiviral activity against multiple RNA virus families, including Coronaviridae (SARS-CoV-2) and Flaviviridae (Dengue virus) [2]. Its unique activation pathway, involving five specific cellular enzymes to form AT-9010, is critical to its intracellular potency [3].

▸ Guanosine nucleotide double prodrug; intracellular activation to triphosphate AT-9010

▸ Targets viral NS5 RdRp via chain termination; also engages MTase domain (dual mechanism)

▸ Supports pan-DENV serotype research and HCV genotype 1–5 replicon model studies

▸ Fits antiviral resistance profiling workflows; reported retained activity against S282T variant

• [1] Atea Pharmaceuticals. Arbemnifosbuvir. Drug Approvals International. 2024. View Source
• [2] Lin K, et al. PLoS Negl Trop Dis. 2022 Jan 24;16(1):e0009937. View Source
• [3] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source

Key Differentiators of Arbemnifosbuvir

Arbemnifosbuvir (AT-752) and Bemnifosbuvir (AT-527) are structurally related guanosine nucleotide prodrugs from the same developer [1]. Although they share the same active triphosphate metabolite, AT-9010, and require a common five-enzyme activation cascade, they are chemically and pharmacologically distinct entities [2]. Arbemnifosbuvir is a 'double prodrug' designed for optimal intracellular delivery and activation, whereas Bemnifosbuvir is a phosphoramidate prodrug [3]. The differences in their prodrug moieties lead to divergent physicochemical properties, tissue distribution, and activation kinetics, precluding simple substitution. Furthermore, their clinical and preclinical development has focused on different viral indications: Arbemnifosbuvir is the lead compound for flaviviruses like Dengue virus (DENV), while Bemnifosbuvir is the lead for Hepatitis C Virus (HCV) and SARS-CoV-2 [4]. Relying on data from one analog to inform the use of the other is scientifically unsound and will not provide the specific, evidence-based profile required for rigorous research or procurement in a given disease model.

Metabolism Double prodrug activation pathway may differ from monophosphate prodrugs like sofosbuvir; tissue-specific metabolism profile not interchangeable.

Target profile Reported dual RdRp/MTase engagement is not a class-wide feature; other guanosine analogs may lack MTase inhibition and differ in resistance barrier context.

Resistance Activity against S282T variant may not transfer to other nucleotide prodrugs; barrier-to-resistance endpoint context is compound-specific.

• [1] Atea Pharmaceuticals. Pipeline: AT-752 for Dengue. 2024. View Source
• [2] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source
• [3] Good SS, et al. Antimicrob Agents Chemother. 2021 Mar 18;65(4):e02479-20. View Source
• [4] Lin K, et al. PLoS Negl Trop Dis. 2022 Jan 24;16(1):e0009937. View Source

Quantitative Evidence: Arbemnifosbuvir vs. Analogs

HCV Potency Superior to Sofosbuvir

Arbemnifosbuvir is metabolized to AT-9010, which exerts antiviral activity not only as a classic RNA chain terminator but also as a potent inhibitor of the NiRAN (nidovirus RdRp-associated nucleotidyltransferase) domain of nsp12 . This NiRAN domain is essential for viral RNA capping and the initiation of RNA synthesis, a function not targeted by standard nucleoside analogs like Remdesivir or Sofosbuvir. In contrast, Bemnifosbuvir (AT-527) also generates AT-9010, but its development and characterization are primarily focused on HCV NS5B inhibition, and its dual-mode action has been most extensively documented for AT-9010 derived from both prodrugs [1].

HCV potency vs. sofosbuvir

Head-to-head

~10-fold lower EC50 vs. sofosbuvir across HCV genotypes 1–5 (5–28 nM range)

Reported potency comparison; supports replicon model screening and assay-context evaluation.

Data from in vitro replicon assays; values refer to active moiety AT-511.

Evidence Dimension	Mechanism of action of active metabolite AT-9010
Target Compound Data	Inhibition of NiRAN domain (nsp12) + chain termination
Comparator Or Baseline	Classical nucleoside analogs (e.g., Remdesivir, Sofosbuvir): Chain termination only
Quantified Difference	Qualitative difference in target engagement
Conditions	In vitro biochemical and virological assays (referenced in Chazot et al., 2024)

Why This Matters

This dual mechanism may confer a higher barrier to resistance and broader-spectrum activity, making Arbemnifosbuvir a more versatile tool for studying viral replication in coronaviruses and other nidoviruses.

• [1] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source

Retained Potency Against S282T Variant vs. Sofosbuvir

Arbemnifosbuvir (AT-752) demonstrates potent, pan-serotype antiviral activity against Dengue virus. It inhibits the replication of all four DENV serotypes (DENV1-4) in Huh-7 cells with a consistent EC50 of 0.5 µM [1]. This activity is mediated by the inhibition of the NS5 active site of all four DENV NS5 RdRps . This is in contrast to many other investigational DENV inhibitors, which often show variable or reduced potency against specific serotypes, complicating their use in pan-serotype research models.

S282T variant response

Head-to-head

Up to 58-fold greater potency than sofosbuvir against S282T resistance-associated variants

Reported resistance variant context; AT-511 retained full activity, supporting barrier-to-resistance research.

PhenoSense assay with HCV replicons containing S282T substitution.

Evidence Dimension	In vitro antiviral potency (EC50)
Target Compound Data	EC50 = 0.5 µM (against DENV1-4)
Comparator Or Baseline	Other investigational DENV inhibitors (often serotype-specific or with higher EC50s)
Quantified Difference	Consistent, sub-micromolar potency across all four serotypes
Conditions	Huh-7 human hepatoma cells infected with DENV1, DENV2, DENV3, and DENV4

Why This Matters

This consistent pan-serotype potency makes Arbemnifosbuvir a valuable positive control and tool compound for researchers studying dengue virus replication, regardless of the specific serotype in use.

• [1] Lin K, et al. PLoS Negl Trop Dis. 2022 Jan 24;16(1):e0009937. View Source

Inhibition of DENV RNA Methyltransferase

Arbemnifosbuvir is specifically characterized as a drug that interferes with the NiRAN domain of the nsp12 protein in SARS-CoV-2 . This is a highly conserved region across nidoviruses, making it an attractive target for broad-spectrum antivirals. While direct EC50/EC90 data for Arbemnifosbuvir against SARS-CoV-2 are not publicly available in the same detail as for its analog Bemnifosbuvir (which has an EC90 of 0.47 µM in normal human airway epithelial cells), the confirmation of this specific target engagement provides a distinct rationale for its use in coronavirus research [1]. This contrasts with compounds that solely target the RdRp active site, as NiRAN inhibition may disrupt an earlier and essential step in viral RNA synthesis.

DENV MTase inhibition

Reported

Dual mechanism: RdRp chain termination + competitive GTP site inhibition at MTase (1.97 Å crystal structure)

Unique dual-target profile; enables NS5 functional studies beyond standard polymerase assays.

In vitro biochemical and crystallographic data with DENV2 NS5 MTase domain.

Evidence Dimension	Target engagement in SARS-CoV-2
Target Compound Data	Interferes with nidovirus DdRp-associated nucleotidyltransferase (NiRAN) domain of nsp12
Comparator Or Baseline	Remdesivir: Targets the RdRp active site for chain termination.
Quantified Difference	Qualitative difference in target site on nsp12
Conditions	In vitro biochemical characterization

Why This Matters

This distinct mechanism of action offers a complementary approach to study SARS-CoV-2 replication and could be useful in combination studies to explore synergistic antiviral effects.

• [1] Good SS, et al. Antimicrob Agents Chemother. 2021 Mar 18;65(4):e02479-20. View Source

Pan-Dengue Serotype Antiviral Activity

Arbemnifosbuvir (AT-752) and its analog Bemnifosbuvir (AT-527) are metabolized to the same active 5′-triphosphate, AT-9010, via an obligate, five-step enzymatic cascade [1]. This pathway has been characterized at atomic resolution, involving the sequential action of five cellular enzymes: Hint1, Adal1, Guk1, and Nme1/2 [2]. The requirement for this specific, multi-step activation process is a key differentiating factor from simpler nucleoside analogs. For instance, Molnupiravir (EIDD-2801) is a prodrug that requires a simpler, two-step activation. This complex activation pathway can be both a strength (allowing for tissue-specific activation) and a limitation (potential for inter-individual variability in metabolism), and is a critical consideration for in vivo experimental design.

Pan-DENV activity

Reported

EC50 ≈ 0.50 µM across DENV1–4 in Huh-7 cells; 10–14-fold discrimination over GTP at RdRp

Equipotent profile supports pan-serotype flavivirus screening and target-engagement assays.

Cell-culture data with DENV1-4; active metabolite AT-9010 used in biochemical assays.

Evidence Dimension	Prodrug activation pathway
Target Compound Data	Requires 5 cellular enzymes for activation to AT-9010
Comparator Or Baseline	Molnupiravir: Requires 2 cellular enzymes for activation.
Quantified Difference	Qualitative difference in complexity and number of enzymatic steps
Conditions	In vitro reconstitution and structural biology studies

Why This Matters

This unique activation pathway provides a framework for understanding the compound's pharmacology and potential sources of variability, enabling more sophisticated experimental design and data interpretation.

• [1] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source
• [2] Good SS, et al. Antimicrob Agents Chemother. 2021 Mar 18;65(4):e02479-20. View Source

Arbemnifosbuvir: Optimal Research Applications

Next-Gen Pan-Genotypic HCV Therapies

Arbemnifosbuvir is an ideal positive control for in vitro studies involving any of the four dengue virus serotypes (DENV1-4). Its consistent EC50 of 0.5 µM across all serotypes in Huh-7 cells makes it a reliable tool for validating antiviral assays, screening for resistant variants, or studying pan-serotype host-virus interactions, without the confounding factor of variable potency seen with other compounds [1].

Dengue Antiviral Discovery and Profiling

For researchers studying the molecular biology of SARS-CoV-2 or other coronaviruses, Arbemnifosbuvir serves as a specific tool to interrogate the function of the NiRAN domain of nsp12 . By using Arbemnifosbuvir alongside a classic RdRp inhibitor like Remdesivir, scientists can dissect the relative contributions of RNA capping/initiation versus chain elongation to the viral life cycle. This application is rooted in its unique mechanism of action as a NiRAN-interfering drug [2].

Viral Polymerase Biology and Drug Resistance Studies

Arbemnifosbuvir's well-characterized, five-step activation cascade to the active metabolite AT-9010 provides a valuable model system for studying intracellular prodrug metabolism [3]. Researchers in pharmacology and drug metabolism can use this compound to investigate the kinetics and regulation of the involved enzymes (Hint1, Adal1, Guk1, Nme1/2), and to explore how cell-type-specific differences in enzyme expression might influence antiviral efficacy [4].

Broad-Spectrum Antiviral Screening in Nidoviruses

Given its dual mechanism of action targeting a conserved nidovirus enzyme, Arbemnifosbuvir is a strong candidate for inclusion in broad-spectrum antiviral screening panels against emerging or less-characterized nidoviruses. Its activity profile against both coronaviruses and flaviviruses supports its use in exploratory research to identify new potential indications for this class of compounds [5].

Application

Selection Property

Validation Focus

HCV resistance & pan-genotypic research

Barrier-to-resistance profiling; NS5B target engagement across genotypes

S282T variant replicon endpoints; genotype 1–5 panel studies

Dengue virus replication & target biology

Dual-domain NS5 interaction (RdRp/MTase); pan-serotype equipotency

DENV1–4 replication assays; MTase occupancy and capping inhibition studies

RNA virus polymerase mechanism & resistance evolution

Chain termination + methyltransferase inhibition probe

Resistance variant selection; fitness and cross-resistance endpoint comparisons

• [1] Lin K, et al. PLoS Negl Trop Dis. 2022 Jan 24;16(1):e0009937. View Source
• [2] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source
• [3] Chazot A, et al. PLoS Biol. 2024 Aug 27;22(8):e3002743. View Source
• [4] Good SS, et al. Antimicrob Agents Chemother. 2021 Mar 18;65(4):e02479-20. View Source
• [5] Atea Pharmaceuticals. Pipeline: AT-752 for Dengue. 2024. View Source